Cas no 244056-94-8 ((2S*,3S*)-Benzyl 2-Allyl-3-hydroxy-1-piperidinecarboxylate)

• Product Name: (2S*,3S*)-Benzyl 2-Allyl-3-hydroxy-1-piperidinecarboxylate
• CAS No: 244056-94-8
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 245812
• PubChem ID: 10612447
• Update Time: 2025-06-08

(2S*,3S*)-Benzyl 2-Allyl-3-hydroxy-1-piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 3-hydroxy-2-(2-propen-1-yl)-, phenylmethyl ester, (2R,3R)-rel-
• (2S*,3S*)-Benzyl 2-Allyl-3-hydroxy-1-piperidinecarboxylate
• benzyl (2S,3S)-3-hydroxy-2-prop-2-enylpiperidine-1-carboxylate
• (2R,3R)-rel-3-Hydroxy-2-(2-propenyl)-1-piperidinecarboxylic Acid Phenylmethyl Ester
• 1-Piperidinecarboxylicacid,3-hydroxy-2-(2-propen-1-yl)-,phenylmethyl ester,(2R,3R)-rel
• 1-Piperidinecarboxylicacid,3-hydroxy-2-(2-propenyl)-,phenylmethyl ester,(2R,3R)-rel-(9CI)
• (2S,3S)-Benzyl 2-allyl-3-hydroxypiperidine-1-carboxylate
• benzyl (2S, 3S)-3-hydroxy-2-prop-2-enylpiperidine-1-carboxylate
• DTXSID70442539
• 244056-94-8
• Benzyl (2S,3S)-3-hydroxy-2-(prop-2-en-1-yl)piperidine-1-carboxylate
• AKOS025294978

• Inchi： 1S/C16H21NO3/c1-2-7-14-15(18)10-6-11-17(14)16(19)20-12-13-8-4-3-5-9-13/h2-5,8-9,14-15,18H,1,6-7,10-12H2/t14-,15-/m0/s1
• InChI Key： UFIGRANCXYGHPY-GJZGRUSLSA-N
• SMILES： O[C@H]1CCCN(C(=O)OCC2C=CC=CC=2)[C@H]1CC=C

Computed Properties

• Exact Mass: 275.15200
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.138
• Boiling Point: 412.709°C at 760 mmHg
• Flash Point: 203.4°C
• Refractive Index: 1.552
• Solubility: Dichloromethane, Ethyl Acetate, Methanol
• PSA: 49.77000
• LogP: 2.66250

Additional information on (2S*,3S*)-Benzyl 2-Allyl-3-hydroxy-1-piperidinecarboxylate

Introduction to (2S*,3S*)-Benzyl 2-Allyl-3-hydroxy-1-piperidinecarboxylate (CAS No. 244056-94-8)

(2S*,3S*)-Benzyl 2-Allyl-3-hydroxy-1-piperidinecarboxylate (CAS No. 244056-94-8) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse pharmacological properties, including their roles as enzyme inhibitors, receptor modulators, and therapeutic agents.

The chiral nature of (2S*,3S*)-Benzyl 2-Allyl-3-hydroxy-1-piperidinecarboxylate is a critical aspect of its chemical and biological behavior. Chirality, or the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in organic chemistry and plays a crucial role in drug design and development. The specific stereochemistry of this compound can significantly influence its interactions with biological targets, such as enzymes and receptors, thereby affecting its efficacy and safety.

Recent research has highlighted the importance of (2S*,3S*)-Benzyl 2-Allyl-3-hydroxy-1-piperidinecarboxylate in various biological contexts. For instance, studies have shown that this compound exhibits potent inhibitory activity against specific enzymes involved in metabolic pathways. One notable example is its ability to inhibit the activity of chymotrypsin-like proteases, which are implicated in various diseases, including cancer and neurodegenerative disorders. This enzymatic inhibition can lead to therapeutic benefits by modulating disease-related pathways.

In addition to its enzymatic inhibition properties, (2S*,3S*)-Benzyl 2-Allyl-3-hydroxy-1-piperidinecarboxylate has been investigated for its potential as a receptor modulator. Receptors are proteins that bind to specific ligands and trigger cellular responses. The ability of this compound to interact with receptors can make it a valuable tool in understanding signal transduction pathways and developing new therapeutic strategies. For example, it has been shown to modulate G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating cardiovascular diseases, psychiatric disorders, and other conditions.

The synthesis of (2S*,3S*)-Benzyl 2-Allyl-3-hydroxy-1-piperidinecarboxylate is a challenging task due to its complex structure and the need to control stereochemistry. Various synthetic routes have been developed to achieve this goal, often involving asymmetric synthesis techniques such as catalytic asymmetric hydrogenation and enantioselective organocatalysis. These methods not only ensure the production of the desired enantiomer but also improve the overall efficiency and yield of the synthesis process.

One recent advancement in the synthesis of (2S*,3S*)-Benzyl 2-Allyl-3-hydroxy-1-piperidinecarboxylate involves the use of transition metal-catalyzed reactions. For instance, palladium-catalyzed allylic substitution reactions have been employed to introduce the allyl group into the piperidine ring with high stereoselectivity. This approach not only simplifies the synthetic route but also reduces the number of steps required, making it more cost-effective and environmentally friendly.

The biological evaluation of (2S*,3S*)-Benzyl 2-Allyl-3-hydroxy-1-piperidinecarboxylate has also been an active area of research. In vitro studies have demonstrated its ability to inhibit specific enzymes and modulate receptor activity at low concentrations, suggesting its potential as a lead compound for drug development. However, further in vivo studies are necessary to evaluate its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET).

Clinical trials are another important aspect of evaluating the therapeutic potential of (2S*,3S*)-Benzyl 2-Allyl-3-hydroxy-1-piperidinecarboxylate. While preclinical studies provide valuable insights into its biological activities, clinical trials are essential for assessing its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in certain disease models.

In conclusion, (2S*,3S*)-Benzyl 2-Allyl-3-hydroxy-1-piperidinecarboxylate (CAS No. 244056-94-8) is a promising chiral compound with significant potential in both fundamental research and drug development. Its unique structural features and biological activities make it an attractive candidate for further investigation into its therapeutic applications. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely that new opportunities will emerge for developing novel treatments for various diseases.